Cas no 901585-83-9 (N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine)

N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine structure
901585-83-9 structure
Product Name:N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine
CAS No:901585-83-9
MF:C13H28N2
MW:212.374823570251
CID:1949149
Update Time:2025-01-01

N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(1-butylpyrrolidin-2-yl)methyl]butan-1-amine
    • LogP
    • N-[(1-BUTYL-2-PYRROLIDINYL)METHYL]-1-BUTANAMINE
    • Inchi: 1S/C13H28N2/c1-3-5-9-14-12-13-8-7-11-15(13)10-6-4-2/h13-14H,3-12H2,1-2H3
    • InChI Key: VKEQMYAKYWEWNZ-UHFFFAOYSA-N
    • SMILES: N1(CCCC)CCCC1CNCCCC

Computed Properties

  • Exact Mass: 212.225
  • Monoisotopic Mass: 212.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Density: 0.862
  • Boiling Point: 264.7°C at 760 mmHg
  • Flash Point: 70.1°C
  • Refractive Index: 1.459
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